Cas no 1219803-14-1 (2,6-DIBROMOPHENOL-3,4,5-D3)

• Product Name: 2,6-DIBROMOPHENOL-3,4,5-D3
• CAS No: 1219803-14-1
• MF: C₆H₄Br₂O
• MW: 251.903360366821
• CID: 1058154
• Update Time: 2025-05-20

2,6-DIBROMOPHENOL-3,4,5-D3 Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromophenol-3,4,5-d3
• 2,6-Dibromophenol-3,4,5-d3neat
• 2,6-DIBROMOPHENOL-3,4,5-D3

• Inchi： 1S/C6H4Br2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： SSIZLKDLDKIHEV-UHFFFAOYSA-N
• SMILES： OC1C(=C([H])C([H])=C([H])C=1Br)Br

Additional information on 2,6-DIBROMOPHENOL-3,4,5-D3

2,6-DIBROMOPHENOL-3,4,5-D3: A Comprehensive Overview

The compound with CAS No. 1219803-14-1, commonly referred to as 2,6-DIBROMOPHENOL-3,4,5-D3, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of phenol, with bromine atoms substituted at the 2 and 6 positions and deuterium atoms incorporated at the 3, 4, and 5 positions. The unique combination of bromine and deuterium substitutions imparts distinctive chemical and physical properties to this compound, making it valuable for research and applications in fields such as materials science, pharmaceuticals, and environmental chemistry.

2,6-DIBROMOPHENOL-3,4,5-D3 exhibits a complex molecular structure that influences its reactivity and stability. The presence of bromine atoms at the ortho positions (2 and 6) introduces electron-withdrawing effects, which can enhance the compound's ability to participate in electrophilic aromatic substitution reactions. Conversely, the deuterium atoms at the meta positions (3, 4, and 5) contribute to isotopic effects that can modulate reaction kinetics and thermodynamics. Recent studies have highlighted the importance of isotopic labeling in understanding reaction mechanisms at the molecular level. For instance, researchers have utilized deuterium labeling to track hydrogen transfer processes in catalytic reactions involving phenolic compounds.

The synthesis of 2,6-DIBROMOPHENOL-3,4,5-D3 involves a multi-step process that combines bromination and deuteration techniques. Initially, phenol undergoes bromination at specific positions through electrophilic substitution reactions. Subsequent deuteration is achieved via controlled hydrogen/deuterium exchange under specific conditions to ensure selective incorporation of deuterium atoms at the desired positions. This synthetic pathway requires precise control over reaction conditions to achieve high yields of the target compound.

One of the most promising applications of 2,6-DIBROMOPHENOL-3,4,5-D3 lies in its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing polymeric materials with tailored electronic properties. For example, recent studies have demonstrated that polymers derived from brominated phenolic compounds exhibit enhanced thermal stability and electrical conductivity compared to traditional materials. These properties make them suitable for applications in high-performance electronics and aerospace industries.

In the pharmaceutical sector, 2,6-DIBROMOPHENOL-3,4,5-D3 has shown potential as an intermediate in drug development processes. Its unique structure allows for selective functionalization at specific positions on the aromatic ring. This capability is particularly valuable in designing bioactive molecules with targeted therapeutic effects. For instance, scientists have investigated its use as a building block for anti-inflammatory agents due to its ability to modulate enzyme activity through bromine-mediated interactions.

The environmental impact of 2,6-DIBROMOPHENOL-3